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This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on the ionic liquid 1,3-dimethylimidazolium dimethyl phosphate,
commonly abbreviated as [DMIM][DMP]. It delves into its fundamental properties, synthesis,
diverse applications, and critical safety protocols, offering field-proven insights and practical
methodologies.

Introduction: A Versatile and Eco-Friendly lonic
Liquid

1,3-dimethylimidazolium dimethyl phosphate is an imidazolium-based ionic liquid composed
of a 1,3-dimethylimidazolium cation and a dimethyl phosphate anion.[1] As a member of the
ionic liquid family, it is a salt with a melting point below room temperature, exhibiting a unique
set of properties that make it a compelling alternative to traditional volatile organic solvents.[1]

[2] Its notable characteristics include low volatility, high thermal stability, and excellent solubility
in a wide range of organic and inorganic solvents.[1] These attributes position [DMIM][DMP] as
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a valuable tool in various scientific and industrial fields, particularly in green chemistry,
catalysis, and electrochemistry.[1][3]

Physicochemical Properties

The utility of [DMIM][DMP] in various applications is directly linked to its distinct physical and
chemical characteristics. A summary of its key properties is presented below.

Property Value Source(s)
CAS Number 654058-04-5 [11[4]
Molecular Formula C7H15N204P [1][5]
Molecular Weight 222.18 g/mol [11[5]16]
Appearance Colorless to Yellow clear liquid [5]

Purity >98% [1]

Density 1.15 g/cm3 (at 24 °C) [1]

Melting Point < Room Temperature [1]
Viscosity 437 cP (at 25 °C) [1]

lonic Conductivity 0.84 mS/cm (at 30 °C) [1]

High solubility in various
Solubilit organic and some inorganic
olubility o
solvents; excellent solubility in

water.[1]

Can withstand high
Thermal Stability temperatures without

decomposing.[1]

Minimal vapor pressure,
Volatility enhancing safety and reducing

environmental impact.[1]
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Synthesis of 1,3-dimethylimidazolium dimethyl
phosphate

The synthesis of [DMIM][DMP] is a straightforward and high-yielding process, making it readily
accessible for laboratory and industrial use. The most common method involves the direct
reaction of 1-methylimidazole with trimethyl phosphate.[7][8]

Reaction Mechanism and Workflow

The synthesis proceeds via a quaternization reaction, where the lone pair of electrons on one
of the nitrogen atoms in the 1-methylimidazole ring attacks the electrophilic methyl group of
trimethyl phosphate. This results in the formation of the 1,3-dimethylimidazolium cation and the
dimethyl phosphate anion.

A visual representation of the synthesis workflow is provided below:
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Synthesis workflow for 1,3-dimethylimidazolium dimethyl phosphate.

Detailed Experimental Protocol

The following protocol is a generalized procedure based on literature descriptions.[9]
Researchers should adapt this protocol based on their specific laboratory conditions and safety

procedures.

Materials and Equipment:
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e 1-Methylimidazole (0.10 mol)

e Trimethyl phosphate (0.10 mol)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Heating mantle or oil bath

 Inert atmosphere setup (e.g., nitrogen or argon)

Vacuum pump
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add 1-
methylimidazole (0.10 mol) and trimethyl phosphate (0.10 mol) under an inert atmosphere.

e Reaction Conditions: With vigorous stirring, heat the mixture to 80 °C.
e Reaction Time: Maintain the temperature and stirring for 24 hours.

o Work-up and Purification: After the reaction is complete, the resulting ionic liquid can be
purified by washing with a non-polar solvent like diethyl ether to remove any unreacted
starting materials. The product is then dried under vacuum to remove any residual solvent.

Applications in Research and Development

The unique properties of [DMIM][DMP] have led to its application in a multitude of areas, from
organic synthesis to materials science.

Green Chemistry and Organic Synthesis

As an environmentally friendly solvent, [DMIM][DMP] is an excellent medium for various
chemical reactions.[1][3] It has been successfully employed as both a solvent and a catalyst in
Knoevenagel condensation reactions, for instance, in the preparation of ethyl 2-cyano-3-
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phenylpropenoate from benzaldehyde and ethyl cyanoacetate.[7][8] The ionic nature of [DMIM]
[DMP] can enhance reaction rates and selectivity.[3]

The role of [DMIM][DMP] in a Knoevenagel condensation can be visualized as follows:

Reactants

' Benzaldehyde ' (Ethyl cyanoacetate)

Reaction Medium

[DMIM][DMP]
(Solvent & Catalyst)

Product

y

Gthyl 2—cyano-3—phenylpropenoat9

Click to download full resolution via product page

[DMIM][DMP] as a medium for Knoevenagel condensation.

Electrochemistry and Energy Storage

With its high ionic conductivity and stability, [DMIM][DMP] is a promising candidate for use as
an electrolyte in various electrochemical devices.[1] It has been explored for applications in
batteries, supercapacitors, and electrochemical sensors.[1][3] Its non-volatile nature also
enhances the safety of these devices compared to those using traditional organic electrolytes.

[1]

Biomass Conversion

[DMIM][DMP] has shown significant potential in the pretreatment of lignocellulosic biomass,
such as sugarcane bagasse, for the production of biofuels like bioethanol.[7][8] The ionic liquid
can dissolve cellulose, making it more accessible for enzymatic hydrolysis to yield fermentable
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sugars like glucose and xylose. This application is a critical step towards sustainable energy
solutions.[3]

Other Applications

The versatility of [DMIM][DMP] extends to other areas, including:
e Separation Processes: Utilized in liquid-liquid extractions and chromatography.[1]
e Corrosion Inhibition: Effective in formulations to prevent corrosion.[3]

e Important Intermediate: Serves as a raw material and intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyestuffs.[7]

Safety, Handling, and Disposal

While [DMIM][DMP] is considered a "green” solvent due to its low volatility, proper safety
precautions are essential.

Hazard Identification

According to safety data sheets, 1,3-dimethylimidazolium dimethyl phosphate can cause
skin and serious eye irritation.[10] Some sources classify it as causing severe skin burns and
eye damage.[6][11]

e GHS Pictogram: GHSO05 (Corrosion)[11]
 Signal Word: Danger[11] or Warning[10]

» Hazard Statements: H314 (Causes severe skin burns and eye damage)[6][11] or H315
(Causes skin irritation) and H319 (Causes serious eye irritation).[10]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (faceshields, goggles).[4][10][11] A type ABEK (EN14387) respirator filter may also
be necessary.[11]
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e Ventilation: Ensure adequate ventilation and use local exhaust to prevent vapor or mist
generation.[10]

» Handling: Avoid contact with skin, eyes, and clothing.[4][10] Wash hands thoroughly after
handling.[10]

First Aid Measures

« If on Skin: Immediately take off all contaminated clothing. Wash with plenty of water.[6][10] If
skin irritation occurs, get medical advice.[10]

 If in Eyes: Rinse cautiously with water for several minutes.[4][6] Remove contact lenses if
present and easy to do. Continue rinsing.[4][6] Seek immediate medical attention.[4][6]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[6][10]

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6]

Storage and Disposal

o Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere.[7]
It is classified under Storage Class 8A for combustible corrosive hazardous materials.[11]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[6] Do not let the product enter
drains.[6]

Spectroscopic Data

Characterization of [DMIM][DMP] is typically performed using various spectroscopic
techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
structure of the ionic liquid. The *H NMR spectrum shows characteristic peaks for the protons
on the imidazolium ring and the methyl groups of both the cation and the anion.[12][13]

o X-ray Photoelectron Spectroscopy (XPS): XPS and Hard X-ray Photoelectron Spectroscopy
(HAXPES) can be used to analyze the elemental composition and chemical states of the
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constituent elements (C, O, N, P).[14][15]

Conclusion

1,3-dimethylimidazolium dimethyl phosphate stands out as a highly versatile and promising
ionic liquid. Its favorable physicochemical properties, coupled with its efficacy in a growing
number of applications, underscore its importance in modern chemical research and
development. As with any chemical, a thorough understanding of its properties and adherence
to strict safety protocols are paramount for its successful and safe utilization. This guide
provides a foundational understanding to empower researchers and scientists in leveraging the
full potential of this remarkable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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